1,3-Difluoro-5-pentylbenzene

• IUPAC Name: 1,3-difluoro-5-pentylbenzene
• InChI: InChI=1S/C11H14F2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h6-8H,2-5H2,1H3
• InChI Key: YDJZPOPHPSWRQV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC(=CC(=C1)F)F
• Molecular Formula: C11H14F2
• DSSTOX Substance ID: DTXSID70577996
• Molecular Weight: 184.23 g/mol
• CAS No.: 121219-25-8

Description

1,3-Difluoro-5-pentylbenzene is a fluorinated aromatic compound characterized by the presence of two fluorine atoms at the 1 and 3 positions and a pentyl group at the 5 position on the benzene ring.

Scientific Research Applications

1,3-Difluoro-5-pentylbenzene has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex fluorinated aromatic compounds.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

Mode of Action

It is known that benzene derivatives can undergo electrophilic aromatic substitution, forming sigma-bonds with the benzene ring and generating a positively charged intermediate .

Biochemical Pathways

It’s worth noting that benzene derivatives have been found in many important synthetic drug molecules, indicating potential for diverse biological activities .

Pharmacokinetics

The compound’s bioavailability, half-life, and clearance rate remain unknown .

Result of Action

It is known that the compound is a useful reactant for the preparation of a liquid crystal compound having high dielectric anisotropy .

Action Environment

It is known that the compound should be stored at temperatures between 2-8°c .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,3-Difluoro-5-pentylbenzene can be synthesized through several methods. One common approach involves the catalytic elimination of halogen from halogen-substituted 1,3-difluorobenzene. This process typically uses a catalyst such as manganese(III) porphyrin under mild conditions to achieve high site-selectivity .

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as halogenation, catalytic elimination, and purification through distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions: 1,3-Difluoro-5-pentylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form diketones under mild conditions using manganese(III) porphyrin as a catalyst.

Substitution: Electrophilic aromatic substitution reactions can occur, where the fluorine atoms or the pentyl group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Manganese(III) porphyrin, mild conditions, water as the main solvent.

Substitution: Electrophiles such as bromine cation, under conditions that favor the formation of a positively charged benzenonium intermediate.

Major Products:

Oxidation: 1,4-diketones.

Substitution: Various substituted benzene derivatives depending on the electrophile used.

Comparison with Similar Compounds

1,3-Difluoro-5-pentylbenzene can be compared with other fluorinated aromatic compounds such as:

1,3-Difluorobenzene: Lacks the pentyl group, making it less hydrophobic and potentially less reactive in certain substitution reactions.

1,3-Difluoro-5-methylbenzene: Contains a methyl group instead of a pentyl group, resulting in different steric and electronic effects.

1,3-Difluoro-5-ethylbenzene: Similar to this compound but with a shorter alkyl chain, affecting its physical and chemical properties.